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Compound of Interest

Compound Name: Benzyl Cinnamate

Cat. No.: B7800008 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Benzyl cinnamate is an ester of cinnamic acid and benzyl alcohol, naturally occurring in

balsams like Tolu and Peru balsam.[1][2] It finds extensive use as a fixative and fragrance

component in the perfume industry and as a flavoring agent.[1][2] For applications in research

and development, particularly in pharmaceutical formulations where it may be used for its

aromatic or potential anti-inflammatory properties, a high degree of purity is essential.[3]

Recrystallization is a standard and effective technique for purifying solid organic compounds.

This protocol provides a detailed method for the purification of benzyl cinnamate using

ethanol as the recrystallization solvent, chosen for its favorable solubility profile—benzyl
cinnamate is soluble in ethanol but practically insoluble in water.[1][4]

Physicochemical Data for Benzyl Cinnamate
A summary of the key physical and chemical properties of benzyl cinnamate is provided below

for easy reference during the experimental process.
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Property Value References

Molecular Formula C₁₆H₁₄O₂ [5]

Molecular Weight 238.28 g/mol [1][6]

Appearance
White to pale yellow

solid/crystalline mass
[5][6]

Melting Point 34-38 °C [6]

Boiling Point 195-200 °C at 5 mmHg [7]

Solubility

Soluble in alcohol, diethyl

ether, and oils. Practically

insoluble in water, glycerol,

and propylene glycol.[1]

[1]

Experimental Protocol: Recrystallization of Benzyl
Cinnamate
This protocol details the step-by-step procedure for purifying crude benzyl cinnamate using

absolute ethanol. The primary impurities to be removed are typically unreacted starting

materials such as cinnamic acid and benzyl alcohol, or degradation products.

Materials and Equipment:

Crude Benzyl Cinnamate

Absolute Ethanol (Reagent Grade)

Distilled Water

Beakers or Erlenmeyer flasks (100 mL, 250 mL)

Heating mantle or hot plate with magnetic stirrer

Magnetic stir bar
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Buchner funnel and flask

Filter paper

Vacuum source

Glass funnel (for hot filtration, if necessary)

Fluted filter paper (for hot filtration, if necessary)

Ice bath

Spatula

Watch glass

Melting point apparatus

Procedure:

Dissolution:

Place the crude benzyl cinnamate (e.g., 10 g) into a 250 mL Erlenmeyer flask equipped

with a magnetic stir bar.

Add a minimal amount of absolute ethanol (e.g., start with 20-30 mL).

Gently heat the mixture on a hot plate or in a heating mantle while stirring. The

temperature should be brought to near the boiling point of ethanol (~78 °C).

Continue to add small portions of hot ethanol until the benzyl cinnamate completely

dissolves. Avoid adding a large excess of solvent to ensure a good yield upon cooling.

Hot Filtration (Optional):

This step is necessary only if insoluble impurities (e.g., dust, solid catalysts) are observed

in the hot solution.
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Preheat a glass funnel and a clean receiving Erlenmeyer flask to prevent premature

crystallization.

Place a piece of fluted filter paper in the preheated funnel.

Quickly pour the hot, saturated benzyl cinnamate solution through the fluted filter paper

into the receiving flask.

Crystallization:

Remove the flask containing the clear, hot solution from the heat source.

Cover the flask with a watch glass to prevent solvent evaporation and contamination.

Allow the solution to cool slowly to room temperature undisturbed. Slow cooling promotes

the formation of larger, purer crystals.

Once the flask has reached room temperature and crystal formation has significantly

slowed, place the flask in an ice bath for at least 30 minutes to maximize the precipitation

of the purified product.

Crystal Collection:

Set up a Buchner funnel with a piece of filter paper that fits snugly and wet the paper with

a small amount of cold absolute ethanol.

Turn on the vacuum source and pour the cold crystalline slurry into the Buchner funnel.

Use a spatula to transfer any remaining crystals from the flask.

Wash the collected crystals with a small volume (a few milliliters) of ice-cold absolute

ethanol to rinse away any remaining soluble impurities. It is crucial to use cold solvent to

minimize the loss of the desired product.

Drying:

Leave the crystals in the Buchner funnel with the vacuum on for 10-15 minutes to pull air

through and partially dry them.
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Transfer the purified crystals from the filter paper to a pre-weighed watch glass.

Spread the crystals thinly to facilitate drying.

Dry the crystals in a desiccator or a vacuum oven at a low temperature (e.g., room

temperature to just below the melting point) until a constant weight is achieved.

Purity Assessment:

Determine the melting point of the dried, recrystallized benzyl cinnamate.

A pure sample should exhibit a sharp melting point within the literature range (e.g., 34-38

°C).[6] A broad or depressed melting point indicates the presence of impurities.

Calculate the percentage yield of the purified product.

Workflow and Process Visualization
The following diagrams illustrate the logical flow of the purification protocol.
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Recrystallization Workflow

Dissolve Crude Benzyl Cinnamate
in Minimum Hot Ethanol

Hot Filtration
(Optional, if solids present)

Slow Cooling to Room Temperature
(Crystal Formation)

No solids

Yes

Cool in Ice Bath
(Maximize Yield)

Vacuum Filtration
(Collect Crystals)

Wash Crystals with
Cold Ethanol

Dry Purified Crystals

Assess Purity
(Melting Point)

Click to download full resolution via product page

Caption: Workflow for Benzyl Cinnamate Purification.
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Decision Points in Protocol

Start with Crude Product

Dissolve in Hot Solvent

Are Insoluble
Impurities Present?

Perform Hot Filtration

Yes

Cool Solution to Crystallize

No

Is Melting Point
Sharp & Correct?

Pure Benzyl Cinnamate

Yes

Repeat Recrystallization

No

Click to download full resolution via product page

Caption: Key Decision Steps in Recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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